Cas no 32046-80-3 (5,7-dinitro-1H-Benzimidazole)

• Product Name: 5,7-dinitro-1H-Benzimidazole
• CAS No: 32046-80-3
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• MDL: MFCD00091831
• CID: 1110794
• PubChem ID: 14582482
• Update Time: 2025-10-28

5,7-dinitro-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5,7-dinitro-1H-Benzimidazole
• 1H-Benzimidazole, 5,7-dinitro-
• 32046-80-3
• 4,6-Dinitro-1H-benzimidazole
• 4,6-dinitrobenzimidazole
• EN300-20098471
• CHEMBL1868081
• NCGC00184567-01
• CS-0238806
• 4,6-Dinitro-1h-1,3-benzodiazole

• MDL： MFCD00091831
• Inchi： 1S/C7H4N4O4/c12-10(13)4-1-5-7(9-3-8-5)6(2-4)11(14)15/h1-3H,(H,8,9)
• InChI Key： VKFZSYDZDJCTRL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=C1N=CN2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 208.02332
• Monoisotopic Mass: 208.02325462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 543.2±30.0 °C at 760 mmHg
• Flash Point: 282.3±24.6 °C
• Solubility: Acetone; DMF, DMSO, Ethyl Acetate
• PSA: 114.96
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5,7-dinitro-1H-Benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)